methyl 2-(1-(7-methyl-2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-9-yl)ethylamino)benzoate

• IUPAC Name: methyl 2-[1-(7-methyl-2-morpholin-4-yl-4-oxopyrido[1,2-a]pyrimidin-9-yl)ethylamino]benzoate
• InChI: InChI=1S/C23H26N4O4/c1-15-12-18(16(2)24-19-7-5-4-6-17(19)23(29)30-3)22-25-20(13-21(28)27(22)14-15)26-8-10-31-11-9-26/h4-7,12-14,16,24H,8-11H2,1-3H3
• InChI Key: RUZLIIJDZBWWSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C=C(N=C2C(=C1)C(C)NC3=CC=CC=C3C(=O)OC)N4CCOCC4
• Molecular Formula: C23H26N4O4
• Molecular Weight: 422.5 g/mol

Description

“Methyl 2-(1-(7-methyl-2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-9-yl)ethylamino)benzoate” is a chemical compound with the molecular formula C23H26N4O4. It has a molecular weight of 422.48. This compound is used for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C22H24N4O4/c1-14-11-17 (15 (2)23-18-6-4-3-5-16 (18)22 (28)29)21-24-19 (12-20 (27)26 (21)13-14)25-7-9-30-10-8-25/h3-6,11-13,15,23H,7-10H2,1-2H3, (H,28,29)/t15-/m0/s1. This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 422.48. Its IUPAC name is "methyl 2- [ [ (1S)-1- (7-methyl-2-morpholin-4-yl-4-oxopyrido [1,2-a]pyrimidin-9-yl)ethyl]amino]benzoate". The compound should be stored at a temperature between 2 and 8 degrees Celsius.

Scientific Research Applications

• Synthesis and Analgesic Properties : N-(benzyl)-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, which share a similar structure, have been synthesized and shown to possess analgesic properties. This suggests potential applications in the development of new analgesics (Ukrainets, Alexeeva, Davydenko, & Grinenko, 2015).

• Chemical Modification for Enhanced Analgesic Properties : Studies on the chemical modification of the pyridine moiety of pyrido[1,2-a]pyrimidine nucleus, including methylation, have shown increased biological activity, particularly for para-substituted derivatives, indicating a potential path for developing more potent analgesics (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

• Synthesis of Heterocyclic Systems : Methyl 2-benzoylamino-3-dimethylaminopropenoate, a related compound, has been used in the synthesis of various heterocyclic systems, highlighting its utility in creating diverse chemical structures (Stanovnik, Bovenkamp, Svete, Hvala, Simonič, & Tiŝler, 1990).

• Heterocyclic Synthesis and Novel Compounds : A series of new (thio)pyrimidine derivatives incorporating a 5-cyano-4-methyl-2-phenyl moiety were obtained through intramolecular cyclization, demonstrating the potential for creating novel compounds with heterocyclic bases (Ho & Suen, 2013).

• Inhibition of DNA-PK and PI3K : Compounds including 2-morpholino-substituted-benzoxazines have shown potential as inhibitors of DNA-dependent protein kinase (DNA-PK) and phosphatidylinositol 3-kinase (PI3K), suggesting applications in cancer research and treatment (Morrison, Belz, Ihmaid, Al-Rawi, Angove, 2014).

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the search results. As with all chemicals, it should be handled with appropriate safety precautions. A Material Safety Data Sheet (MSDS) should be consulted for detailed safety information.